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MGL-IN-1: Key Information & Data

For a quick reference, here are the essential details and quantitative data for MGL-IN-1 [1].

Property Description

CAS Number 1881244-28-5 [1]

Molecular
Formula

C₂₄H₂₂FN₅O₄ [1]

Molecular
Weight

463.46 g/mol [1]

Biological
Activity

Potent, selective, and irreversible Monoacylglycerol Lipase (MGL) inhibitor [1]

Key
Characteristics

Alleviates symptoms in an MS model; exhibits analgesic effects in an acute

inflammatory pain model; high membrane permeability and brain penetrant [1]

Research Use
Only

Not for diagnostic or therapeutic use [1]

The biological activity of MGL-IN-1 is characterized by its selectivity. The table below summarizes its

interaction with various biological targets [1].
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Assay Cell Line / System Description
IC₅₀ /
Result

CB1 Receptor
Binding

HEK293 Displacement of [³H]-CP-55940 from human

recombinant CB1 receptor [1]

> 10 μM

[1]

CB2 Receptor
Binding

HEK293 Displacement of [³H]-CP-55940 from human

recombinant CB2 receptor [1]

> 10 μM

[1]

FAAH Inhibition Sf21 (Recombinant

human FAAH)

Inhibition of FAAH using N-arachidonoyl-

[¹⁴C]-ethanolamine as substrate [1]

2880 nM

[1]

Experimental Protocols

Here are detailed methodologies for working with MGL-IN-1 in a research setting.

In Vitro Stock Solution Preparation [1]

Calculation: Calculate the mass of MGL-IN-1 needed to achieve the desired concentration (e.g., 10

mM, 50 mM).
Solvent: Use DMSO as the solvent. MGL-IN-1 has a solubility of at least 62.5 mg/mL (134.86 mM) in

DMSO.
Dissolution: Add the calculated volume of DMSO to the solid compound. Ultrasonication is

recommended to aid in dissolution.
Storage: Aliquot the stock solution and store it at -80°C for 6 months or -20°C for 1 month. Avoid

repeated freeze-thaw cycles to maintain stability.

In Vivo Dosing Formulation (Protocol 1) [1]

This protocol produces a clear solution suitable for many administration routes.

Stock Dilution: Take 100 μL of a 20.8 mg/mL DMSO stock solution.
Add Co-solvents: Sequentially add and mix with:

400 μL of PEG300
50 μL of Tween-80
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Dilute to Final Volume: Add 450 μL of physiological saline (0.9% NaCl) to bring the total volume to

1 mL.
Final Concentration: The resulting working solution will have a concentration of 2.08 mg/mL.

Troubleshooting Common Issues

Problem Possible Cause Solution

Low
Compound
Solubility

Improper solvent system;

DMSO stock concentration
too high.

Ensure fresh, anhydrous DMSO is used. For in vivo
studies, follow the recommended co-solvent protocols
(e.g., PEG300/Tween-80/Saline) exactly [1].

| Unexpected Biological Results / Lack of Efficacy | 1. Compound degradation. 2. Incorrect dosing

formulation. 3. Off-target effects at high concentrations. | 1. Check stock solution storage conditions and age;

avoid repeated freeze-thaw cycles [1]. 2. Verify the formulation protocol and ensure the compound is fully

dissolved before administration [1]. 3. Review the selectivity profile (see data tables); ensure dosing

concentrations are within the selective range to minimize FAAH inhibition [1]. |

Experimental Workflow Visualization

The following diagram illustrates a general workflow for an in vivo efficacy study using MGL-IN-1, based

on the information available.
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Start In Vivo Study

Prepare MGL-IN-1 Formulation
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(e.g., MS or Inflammatory Pain)

Administer MGL-IN-1

Monitor Behavioral &
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Analyse Efficacy Endpoints

Interpret Results
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Further Guidance

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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